

Akt inhibitor VIII clinical grade vs research grade

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Akt inhibitor VIII

CAS No.: 612847-09-3

Cat. No.: S517762

[Get Quote](#)

Understanding Akt Inhibitor VIII

Akt inhibitor VIII is a potent and selective allosteric inhibitor of the Akt kinases, which are key nodes in the PI3K/AKT signaling pathway. The table below summarizes its core biochemical profile.

Property	Description
Synonyms	AKTi-1/2 [1]
Mechanism of Action	Cell-permeable, allosteric, reversible serine/threonine kinase inhibitor [1]
Primary Targets	Akt1, Akt2, Akt3 [1]
IC ₅₀ (Enzymatic Activity)	Akt1: 58 nM; Akt2: 210 nM; Akt3: 2119 nM [1]
Clinical Grade Status	Research use only; not a clinical-grade compound [1] [2]

Enhancing CAR T-Cell Therapy: A Key Application

Akt inhibitor VIII is primarily used in research to improve the quality and function of T-cells for adoptive cell therapies, such as **Chimeric Antigen Receptor (CAR) T-cell therapy**.


When T-cells are activated and expanded in the lab (a process called "manufacturing"), they naturally differentiate into effector cells, which can lose their long-term persistence. **Akt inhibitor VIII** is used to "uncouple" expansion from differentiation, generating T-cells with a more youthful, stem cell-like memory (Tscm/Tcm) phenotype. These cells are associated with better engraftment, expansion, and long-term anti-tumor activity in vivo [3] [4].

Experimental Protocol for CAR T-Cell Manufacturing

This protocol is adapted from studies that enhanced AUTO1 CD19-targeting CAR T-cells [3] [4].

- **T-Cell Isolation and Activation:** Isolate CD4+/CD8+ T-cells from a leukocyte source (e.g., healthy donor leukocyte cones or patient apheresis) using a standard Ficoll density gradient centrifugation and magnetic bead-based isolation kits [3].
- **Inhibitor Addition:** Resuspend **Akt inhibitor VIII** in DMSO to create a stock solution. Add the inhibitor to the culture medium at a concentration of **1–5 μM** at the time of T-cell activation [3].
- **Culture and Transduction:** Activate T-cells using TransAct reagent and transduce with a lentiviral vector to introduce the CAR construct. Culture cells in TexMACS medium supplemented with 3% human serum and cytokines (IL-7 and IL-15) [3].
- **Maintenance:** Maintain the inhibitor in the culture medium throughout the manufacturing period (e.g., 8 days), with media changes every 48 hours [3].
- **Analysis:** The resulting CAR T-cell product can be analyzed for phenotype (e.g., increased Tscm/Tcm populations), function (e.g., improved cytotoxicity in co-culture assays), and metabolic profile [3] [4].

The diagram below illustrates this experimental workflow and its biological rationale.



[Click to download full resolution via product page](#)

Comparison with Other Inhibitors and Clinical Alternatives

The table below places **Akt inhibitor VIII** in context with another well-known research inhibitor and a clinical-grade alternative.

Feature	Akt Inhibitor VIII (AKTi-1/2)	MK-2206	Capivasertib
Grade	Research-grade [1] [2]	Clinical-grade (investigational) [5]	Clinical-grade (investigational) [2]

Feature	Akt Inhibitor VIII (AKTi-1/2)	MK-2206	Capivasertib
Inhibitor Type	Allosteric [1] [6]	Allosteric [6] [5]	ATP-competitive [6] [2]
Key Research Use	Enhancing CAR T-cell phenotype/function [3] [4]	Studying AKT pathway inhibition in cancer models [5]	Direct cancer therapy; enhancing CAR T-cells [2]
Clinical Translation	Not direct; serves as a preclinical proof-of-concept [2]	Tested in clinical trials (e.g., advanced breast cancer), with limited single-agent activity [5]	Used in clinical trials; can be combined with CAR T-cells ex vivo or in vivo [2]

Akt inhibitor VIII is a powerful tool for **preclinical research** to establish the principle that AKT inhibition can enhance T-cell products [2]. However, it is not suitable for human administration. For clinical development, researchers must transition to **clinical-grade compounds like capivasertib**, which has been shown to mimic the effects of **Akt inhibitor VIII** on CAR T-cells in preclinical models [2].

Key Insights Summary

- **Primary Research Application:** **Akt inhibitor VIII** is highly effective in preclinical research for generating superior CAR T-cell products with enhanced memory phenotypes, polyfunctionality, and anti-tumor efficacy [3] [4].
- **Clinical-Grade Status:** It is explicitly defined as a research-grade compound and is **not used in clinical trials** [1] [2].
- **Path to Clinical Translation:** The promising effects of research-grade **Akt inhibitor VIII** have guided the use of clinical-grade AKT inhibitors, such as **capivasertib**, which can be applied in similar experimental protocols to develop next-generation cell therapies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. AKT inhibitor VIII (AKTi-1/2) [medchemexpress.com]
2. Capivasertib enhances chimeric antigen receptor T cell ... [sciencedirect.com]
3. AKT inhibition generates potent polyfunctional clinical grade ... [pmc.ncbi.nlm.nih.gov]
4. generates potent polyfunctional AKT ... inhibition clinical grade [pubmed.ncbi.nlm.nih.gov]
5. Phase II trial of AKT MK-2206 in patients with advanced... inhibitor [breast-cancer-research.biomedcentral.com]
6. A systematic molecular and pharmacologic evaluation of ... [nature.com]

To cite this document: Smolecule. [Akt inhibitor VIII clinical grade vs research grade]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b517762#akt-inhibitor-viii-clinical-grade-vs-research-grade>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com